Cas no 476669-14-4 ((2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile)

• Product name: (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile
• CAS No: 476669-14-4
• MF: C₂₃H₂₂N₂OS
• MW: 374.498584270477
• CID: 6565944

(2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[(4-methoxyphenyl)methylene]-4-[4-(2-methylpropyl)phenyl]-

• Inchi： 1S/C23H22N2OS/c1-16(2)12-17-4-8-19(9-5-17)22-15-27-23(25-22)20(14-24)13-18-6-10-21(26-3)11-7-18/h4-11,13,15-16H,12H2,1-3H3
• InChI Key： CQMPDVUHYCCRTG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(CC(C)C)C=C2)N=C1C(=CC1=CC=C(OC)C=C1)C#N

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 557.4±60.0 °C(Predicted)
• pka: -0.10±0.10(Predicted)

Additional information on (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile

Compound Introduction: (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile (CAS No. 476669-14-4)

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile, identified by its CAS number 476669-14-4, has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, emphasizing its chemical properties, synthetic pathways, and recent applications in medicinal chemistry.

The molecular structure of (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile is characterized by a conjugated system comprising an enone moiety and a nitrile group, flanked by aromatic rings and a thiazole scaffold. The presence of a 4-methoxyphenyl group introduces a hydroxyl substituent at the para position, which can influence electronic properties and interactions with biological targets. Additionally, the 4-(2-methylpropyl)phenyl moiety contributes to steric bulk and lipophilicity, potentially affecting solubility and membrane permeability.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological profiles. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug discovery. The compound in question incorporates a thiazole ring linked to a phenyl group via an enone intermediate, which may enhance its bioactivity. Studies have shown that such structural motifs can interact with various biological targets, including enzymes and receptors involved in disease pathways.

The synthesis of (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile involves multiple steps, including condensation reactions and cyclization processes. The use of appropriate catalysts and reagents is crucial to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic systems present in the molecule. These methods not only improve efficiency but also allow for the introduction of functional groups with high precision.

Biological evaluation of this compound has revealed promising results in preliminary assays. The nitrile group is known to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Furthermore, the presence of multiple aromatic rings increases the compound's surface area for interaction with proteins and nucleic acids. In vitro studies have indicated potential activity against certain cancer cell lines, suggesting its utility as an antitumor agent. Additionally, the compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

The pharmacokinetic properties of (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile are under active investigation to optimize its therapeutic potential. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of drug efficacy. Computational modeling techniques have been utilized to predict pharmacokinetic parameters and identify structural modifications that could enhance bioavailability. These studies aim to bridge the gap between in vitro activity and clinical relevance.

In conclusion, the compound (2Z)-3-(4-methoxyphenyl)-2-{4-4-(2-methylpropyl)phenyl-1,3-thiazol-2-yl}prop-2-enenitrile (CAS No. 476669-14-4) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. Continued research into its synthesis, pharmacology, and pharmacokinetics will be essential to realize its full potential in addressing unmet medical needs.